Cas no 5174-68-5 (2-Piperidinimine,1-chloro-)

2-Piperidinimine,1-chloro- structure
2-Piperidinimine,1-chloro- structure
Product Name:2-Piperidinimine,1-chloro-
CAS No:5174-68-5
MF:C19H17N3O3
MW:335.356584310532
CID:378337
PubChem ID:741221
Update Time:2025-04-19

2-Piperidinimine,1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinimine,1-chloro-
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[4-(dimethylamino)phenyl]methylene]-1-phenyl-, (5Z)-
    • (Z)-5-(4-(dimethylamino)benzylidene)-1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
    • SR-01000197633
    • AKOS005608333
    • SR-01000197633-1
    • 5174-68-5
    • Inchi: 1S/C19H17N3O3/c1-21(2)14-10-8-13(9-11-14)12-16-17(23)20-19(25)22(18(16)24)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,23,25)/b16-12-
    • InChI Key: ZHUDDGYVZWSKRO-VBKFSLOCSA-N
    • SMILES: O=C1/C(/C(NC(N1C1C=CC=CC=1)=O)=O)=C\C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 335.12711
  • Monoisotopic Mass: 335.126991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.325
  • Refractive Index: 1.675
  • PSA: 69.72
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